Cas no 2306254-48-6 ((2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride)

• Product Name: (2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride
• CAS No: 2306254-48-6
• MF: C₅H₈ClFN₂
• MW: 150.581823348999
• MDL: MFCD31743814
• CID: 5060883
• Update Time: 2026-02-28

(2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-4-Fluoropyrrolidine-2-carbonitrile hydrochloride
• (2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride

• MDL： MFCD31743814
• Inchi： 1S/C5H7FN2.ClH/c6-4-1-5(2-7)8-3-4;/h4-5,8H,1,3H2;1H/t4-,5-;/m1./s1
• InChI Key： OLZBUMFLINUMEV-TYSVMGFPSA-N
• SMILES： Cl.F[C@H]1CN[C@@H](C#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 35.8

Additional information on (2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride

Latest Research Insights on (2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride (CAS: 2306254-48-6)

In recent years, (2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride (CAS: 2306254-48-6) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. This chiral fluorinated pyrrolidine derivative has garnered significant attention due to its potential applications in drug discovery, particularly as a versatile building block for the synthesis of bioactive molecules. The compound's unique structural features, including the fluorinated pyrrolidine ring and nitrile functionality, make it an attractive scaffold for the development of novel therapeutics targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of (2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride in the preparation of protease inhibitors. The researchers demonstrated that this compound serves as an excellent precursor for the synthesis of highly selective inhibitors of dipeptidyl peptidase-4 (DPP-4), a key target in type 2 diabetes treatment. The fluorinated pyrrolidine core was shown to significantly enhance binding affinity and metabolic stability compared to non-fluorinated analogs, highlighting the importance of this structural motif in drug design.

Another significant advancement was reported in ACS Chemical Biology (2023), where scientists investigated the use of (2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride as a key intermediate in the development of novel antiviral agents. The study focused on modifying the compound to create potent inhibitors of viral proteases, with particular success against SARS-CoV-2 main protease (Mpro). The researchers noted that the fluorination at the 4-position of the pyrrolidine ring contributed to improved membrane permeability and target engagement, while the nitrile group facilitated covalent binding to the protease active site.

From a synthetic chemistry perspective, a breakthrough in the scalable production of (2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride was achieved through a novel asymmetric hydrogenation protocol, as described in Organic Process Research & Development (2023). This new methodology offers significant advantages over traditional routes, including higher enantioselectivity (>99% ee), improved yield (85%), and reduced environmental impact through the use of greener solvents and catalysts. The availability of this efficient synthetic route is expected to accelerate the exploration of this compound in medicinal chemistry programs.

Pharmacokinetic studies of derivatives containing the (2R,4R)-4-fluoropyrrolidine-2-carbonitrile scaffold have revealed favorable drug-like properties, including good oral bioavailability and blood-brain barrier penetration. These findings, published in Drug Metabolism and Disposition (2023), suggest that this structural motif may be particularly valuable for CNS-targeted drug development. The hydrochloride salt form (CAS: 2306254-48-6) has been shown to offer optimal solubility and stability characteristics for pharmaceutical formulations.

Looking forward, the versatility of (2R,4R)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride continues to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into targeted protein degraders (PROTACs), radiopharmaceuticals for PET imaging, and covalent inhibitors for challenging drug targets. The compound's unique combination of structural features and demonstrated biological activity positions it as a valuable tool in modern drug discovery efforts.